N-[4-chloro-2-(trifluoromethyl)phenyl]-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide

• IUPAC Name: N-[4-chloro-2-(trifluoromethyl)phenyl]-2-(4-oxo-1-propyl-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl)acetamide
• InChI: InChI=1S/C21H17ClF3N5O2/c1-2-5-17-27-28-19-20(32)29(15-6-3-4-7-16(15)30(17)19)11-18(31)26-14-9-8-12(22)10-13(14)21(23,24)25/h3-4,6-10H,2,5,11H2,1H3,(H,26,31)
• InChI Key: DMEBCBPXXDZSAJ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NN=C2N1C3=CC=CC=C3N(C2=O)CC(=O)NC4=C(C=C(C=C4)Cl)C(F)(F)F
• Molecular Formula: C21H17ClF3N5O2
• Molecular Weight: 463.8 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings, including a phenyl ring, a triazoloquinoxaline ring, and an acetamide group. The presence of these groups suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be planar due to the presence of the conjugated system of the triazoloquinoxaline ring. The electron-withdrawing trifluoromethyl group and the electron-donating propyl group could have interesting effects on the electronic structure of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the acetamide group could undergo hydrolysis to form an amine and a carboxylic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of the polar acetamide group could enhance its solubility in polar solvents.

Scientific Research Applications

Antimicrobial Properties

• AKOS005713521 has demonstrated antimicrobial activity against various pathogens. .

Antiparasitic Effects

• Studies indicate that AKOS005713521 exhibits antiparasitic properties. .

Cardioprotective Potential

• Some investigations highlight AKOS005713521’s cardioprotective effects. .

Gastroprotective Applications

• AKOS005713521 shows promise as a gastroprotective agent. .

Neuroprotective Properties

• Research suggests that AKOS005713521 has neuroprotective potential. .

Hypolipidemic Activity

• AKOS005713521 may influence lipid metabolism, potentially lowering cholesterol levels. .

Cytotoxic Effects

• In vitro studies indicate that AKOS005713521 exhibits cytotoxicity against certain cancer cell lines. .

Antioxidant and Anti-Inflammatory Actions

• AKOS005713521 possesses antioxidant and anti-inflammatory properties. .

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific biological targets. Compounds with similar structures have been found to have antimicrobial and antiviral activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and environmental impact. These properties have not been specifically reported for this compound.

Future Directions

Future research on this compound could involve exploring its potential biological activities, optimizing its synthesis process, and investigating its physical and chemical properties in more detail.